Cas no 78-66-0 (3,6-Dimethyl-4-octyne-3,6-diol)

• Product Name: 3,6-Dimethyl-4-octyne-3,6-diol
• CAS No: 78-66-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00004480
• CID: 81687
• PubChem ID: 87567718
• Update Time: 2025-10-28

3,6-Dimethyl-4-octyne-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyloct-4-yne-3,6-diol
• 3,6-Dimethyl-4-octyne-3,6-diol
• Dimethyloctynediol
• 3,6-DIMETHYL-4-OCTYN-3,6-DIOL
• 3,6-Dihydroxy-3,6-dimethyl-4-octyne
• Surfynol 82
• 4-Octyne-3,6-diol, 3,6-dimethyl-
• Surfynol 85
• 3,6-Dimethyl-octin-4-diol-(3,6)
• 3,6-Dimethyl-octin-4-diol-(3,6) [German]
• NUYADIDKTLPDGG-UHFFFAOYSA-N
• 3,6-diol
• 4-Octyne-3, 3,6-dimethyl-
• Surfynol 82, 82S
• UNII-GFO2D7A38Q
• NSC-406738
• FT-0614763
• NSC1025
• MFCD00004480
• EINECS 201-131-8
• NSC-1025
• 4-OCTYN-3,6-DIOL, 3,6-DIMETHYL-
• W-104272
• 78-66-0
• SCHEMBL127300
• Methyl(S)-3-piperidineacetatehydrochloride
• NS00009552
• NSC 1025
• E79366
• Q27279084
• 3,6-Dimethyl-4-octin-3,6-diol
• Octynediol, dimethyl-
• NSC406738
• 4-01-00-02706 (Beilstein Handbook Reference)
• CS-0322444
• AI3-07312
• BRN 1722390
• DIMETHYL OCTYNEDIOL [INCI]
• AS-60207
• 3,6-dimethyl-oct-4-yne-3,6-diol
• D1168
• AKOS004905801
• GFO2D7A38Q
• InChI=1/C10H18O2/c1-5-9(3,11)7-8-10(4,12)6-2/h11-12H,5-6H2,1-4H
• DTXSID1041475
• 4-Benzoyl-o-phenylenediamine C6H5COC6H3(NH2)2

• MDL： MFCD00004480
• Inchi： 1S/C10H18O2/c1-5-9(3,11)7-8-10(4,12)6-2/h11-12H,5-6H2,1-4H3
• InChI Key： NUYADIDKTLPDGG-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(CC)O)(C)CC
• BRN： 1722390

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Crystalline solid
• Density: 0.9409 (rough estimate)
• Melting Point: 52.0 to 55.0 deg-C
• Boiling Point: 208-214°C 680mm
• Flash Point: 208-214°C/680mm
• Refractive Index: 1.4460 (estimate)
• PSA: 40.46000
• LogP: 1.31180
• Solubility: Uncertain.
• Vapor Pressure: 19.2±0.3 mmHg at 25°C

3,6-Dimethyl-4-octyne-3,6-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 22
• Safety Instruction： S22; S36/37
• RTECS：RI2650000
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3,6-Dimethyl-4-octyne-3,6-diol

Comprehensive Analysis of 3,6-Dimethyl-4-octyne-3,6-diol (CAS No. 78-66-0): Properties, Applications, and Industry Trends

3,6-Dimethyl-4-octyne-3,6-diol (CAS 78-66-0) is a versatile organic compound widely recognized for its unique molecular structure and functional applications. As a branched alkyne diol, it combines hydroxyl groups with a triple bond, offering exceptional reactivity for industrial and research purposes. This compound is frequently searched under terms like "3,6-Dimethyl-4-octyne-3,6-diol uses" and "CAS 78-66-0 suppliers," reflecting growing market interest in specialty chemicals for advanced formulations.

The molecular formula C₁₀H₁₈O₂ grants 3,6-Dimethyl-4-octyne-3,6-diol balanced hydrophilicity and lipophilicity, making it valuable in surfactant formulations and polymer intermediates. Recent studies highlight its role in green chemistry initiatives, particularly in reducing VOC emissions—a hotspot topic aligned with global sustainability trends. Users often inquire about "biodegradability of 3,6-Dimethyl-4-octyne-3,6-diol" or "eco-friendly alternatives," indicating demand for environmentally compatible solutions.

In the cosmetics industry, this compound serves as a viscosity modifier and emulsion stabilizer, with searches like "3,6-Dimethyl-4-octyne-3,6-diol in skincare" gaining traction. Its ability to enhance product texture without compromising safety aligns with the clean beauty movement. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing quality concerns raised in queries like "CAS 78-66-0 purity standards."

From a synthetic perspective, 3,6-Dimethyl-4-octyne-3,6-diol demonstrates remarkable regioselectivity in click chemistry reactions, a trending area in pharmaceutical research. Patent databases reveal its utility in drug delivery systems, correlating with searches for "pharmaceutical applications of alkyne diols." The compound's thermal stability (up to 200°C) also makes it suitable for high-performance coatings, answering industrial queries about "heat-resistant additives."

Storage and handling recommendations for CAS 78-66-0 emphasize inert atmosphere protection to prevent oxidative degradation—a frequent concern in technical forums. Market analysts note rising procurement trends in Asia-Pacific regions, driven by searches for "3,6-Dimethyl-4-octyne-3,6-diol distributors." Regulatory compliance data (REACH, FDA) remains a top search category, reflecting heightened quality assurance requirements.

Emerging research explores the compound's potential in nanomaterial synthesis, particularly for metal-organic frameworks (MOFs). This connects with academic searches on "alkyne diols in nanotechnology." Its low ecotoxicity profile (OECD 301D tested) further positions it as a candidate for bio-based material development—a key focus area in circular economy discussions.

For analytical chemists, 3,6-Dimethyl-4-octyne-3,6-diol presents distinct FT-IR signatures (3400 cm^-1 O-H stretch, 2120 cm^-1 C≡C stretch), often referenced in spectral interpretation queries. The compound's crystallographic data (monoclinic P2₁/c space group) also attracts materials science researchers investigating "hydrogen bonding networks."

In conclusion, 3,6-Dimethyl-4-octyne-3,6-diol (CAS 78-66-0) exemplifies the convergence of multifunctional chemistry and industrial innovation. Its expanding applications across personal care, advanced materials, and sustainable technologies ensure continued relevance in scientific and commercial spheres, as evidenced by persistent search volumes for "3,6-Dimethyl-4-octyne-3,6-diol technical specifications" and related long-tail keywords.